molecular formula C14H12O3 B8774225 4-[Hydroxy(phenyl)methyl]benzoic acid CAS No. 579-52-2

4-[Hydroxy(phenyl)methyl]benzoic acid

Cat. No. B8774225
CAS RN: 579-52-2
M. Wt: 228.24 g/mol
InChI Key: NXWZDRGHHRXEGE-UHFFFAOYSA-N
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Description

4-[Hydroxy(phenyl)methyl]benzoic acid is a useful research compound. Its molecular formula is C14H12O3 and its molecular weight is 228.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-[Hydroxy(phenyl)methyl]benzoic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[Hydroxy(phenyl)methyl]benzoic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

579-52-2

Product Name

4-[Hydroxy(phenyl)methyl]benzoic acid

Molecular Formula

C14H12O3

Molecular Weight

228.24 g/mol

IUPAC Name

4-[hydroxy(phenyl)methyl]benzoic acid

InChI

InChI=1S/C14H12O3/c15-13(10-4-2-1-3-5-10)11-6-8-12(9-7-11)14(16)17/h1-9,13,15H,(H,16,17)

InChI Key

NXWZDRGHHRXEGE-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(C2=CC=C(C=C2)C(=O)O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of methyl 4-[hydroxy(phenyl)methyl]benzoate from step 1 (1.6 g, 6.6 mmol) in THF (40 mL) was added methanol (13 mL) and 1.0N aqueous potassium hydroxide solution (13.2 mL, 13.2 mmol). The mixture was heated at 70° C. for 20 minutes and then cooled down to room temperature. Methanol and THF were evaporated under reduced pressure. 3.0N hydrochloric acid (7.5 mL, 22.5 mmol) was added to the crude residue. The solid obtained was filtered to afford the title acid as a white solid. The resulting crude compound was used as such in the next step.
Quantity
1.6 g
Type
reactant
Reaction Step One
Quantity
13 mL
Type
reactant
Reaction Step One
Quantity
13.2 mL
Type
reactant
Reaction Step One
Name
Quantity
40 mL
Type
solvent
Reaction Step One
Quantity
7.5 mL
Type
reactant
Reaction Step Two
[Compound]
Name
crude residue
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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